Cas no 2227892-91-1 ((3S)-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3-hydroxypropanoic acid
• CAS No: 2227892-91-1
• MF: C₁₄H₁₈ClNO₅
• MW: 315.749423503876
• CID: 6009658
• PubChem ID: 165698494
• Update Time: 2025-06-12

(3S)-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3-hydroxypropanoic acid
• (3S)-3-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)-3-hydroxypropanoic acid
• 2227892-91-1
• EN300-1876683

• Inchi： 1S/C14H18ClNO5/c1-14(2,3)21-13(20)16-10-5-4-8(15)6-9(10)11(17)7-12(18)19/h4-6,11,17H,7H2,1-3H3,(H,16,20)(H,18,19)/t11-/m0/s1
• InChI Key： YRWMYQAPPVODDX-NSHDSACASA-N
• SMILES： ClC1C=CC(=C(C=1)[C@H](CC(=O)O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 315.0873504g/mol
• Monoisotopic Mass: 315.0873504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3-hydroxypropanoic Acid (CAS No. 2227892-91-1)

(3S)-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3-hydroxypropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227892-91-1, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a chiral center and functional groups such as an amide and a hydroxyl group, make it a valuable building block for drug discovery and medicinal chemistry applications.

The compound's structure consists of a propanoic acid backbone substituted with a (tert-butoxy)carbonylamino group attached to a 5-chlorophenyl ring. The presence of the (S)-configuration at the third carbon atom adds to its complexity and potential biological activity. This stereochemistry is particularly important in pharmaceuticals, as it can significantly influence the compound's interactions with biological targets and its overall efficacy.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3-hydroxypropanoic acid has been explored in several research studies for its potential applications in treating various diseases. One notable area of research is its role as a precursor in the synthesis of protease inhibitors, which are crucial in managing conditions such as HIV/AIDS and cancer.

Proteases are enzymes that play a vital role in many physiological processes, including the degradation of proteins and the regulation of cellular signaling pathways. Inhibiting these enzymes can lead to the development of effective treatments for diseases caused by protease overactivity. The amide group in the (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3-hydroxypropanoic acid serves as a key moiety for designing potent protease inhibitors. Researchers have utilized this compound to develop novel inhibitors that exhibit high selectivity and low toxicity, making them promising candidates for clinical use.

Another area where this compound has shown promise is in the field of immunomodulation. The 5-chlorophenyl ring is known to interact with various biological targets, including receptors and enzymes involved in immune responses. By modifying this ring, researchers can fine-tune the pharmacological properties of the compound, leading to the development of drugs that can modulate immune function effectively. This has implications for treating autoimmune diseases, inflammation, and even cancer immunotherapy.

The hydroxyl group on the propanoic acid moiety also contributes to the compound's versatility. Hydroxyl groups are common pharmacophores that can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. In addition, this group can be further functionalized to introduce additional molecular diversity, allowing for the exploration of new chemical space in drug discovery.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for compounds like (3S)-3-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)-3-hydroxypropanoic acid. Techniques such as asymmetric synthesis and catalytic methods have been employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications. These advancements not only improve the availability of the compound but also reduce costs, making it more accessible for further research and development.

The compound's potential extends beyond protease inhibition and immunomodulation. It has also been investigated as a precursor for kinase inhibitors, which are important in targeting cancers and other diseases involving abnormal cell proliferation. The combination of structural features such as the chiral center, amide group, hydroxyl group, and aromatic ring makes it a versatile scaffold for designing molecules with diverse biological activities.

In conclusion, (CAS No. 2227892-91-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional groups make it a valuable intermediate for synthesizing biologically active molecules with potential applications in treating various diseases. Ongoing research continues to explore its full therapeutic potential, paving the way for new treatments that address unmet medical needs.